Cas no 69541-98-6 (L-Isoleucine, N-[N-[(1,1-dimethylethoxy)carbonyl]-L-isoleucyl]-)
69541-98-6 structure
Product Name:L-Isoleucine, N-[N-[(1,1-dimethylethoxy)carbonyl]-L-isoleucyl]-
CAS No:69541-98-6
MF:C17H32N2O5
MW:344.446385383606
CID:391647
PubChem ID:71374404
Update Time:2025-04-19
L-Isoleucine, N-[N-[(1,1-dimethylethoxy)carbonyl]-L-isoleucyl]- Chemical and Physical Properties
Names and Identifiers
-
- L-Isoleucine, N-[N-[(1,1-dimethylethoxy)carbonyl]-L-isoleucyl]-
- (2S,3S)-3-methyl-2-[[(2S,3S)-3-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoyl]amino]pentanoic acid
- SCHEMBL11405307
- 69541-98-6
- DTXSID80797188
- N-(tert-Butoxycarbonyl)-L-isoleucyl-L-isoleucine
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- Inchi: 1S/C17H32N2O5/c1-8-10(3)12(19-16(23)24-17(5,6)7)14(20)18-13(15(21)22)11(4)9-2/h10-13H,8-9H2,1-7H3,(H,18,20)(H,19,23)(H,21,22)/t10-,11-,12-,13-/m0/s1
- InChI Key: ZDNBYYYNNROBLJ-CYDGBPFRSA-N
- SMILES: O(C(N[C@H](C(N[C@H](C(=O)O)[C@@H](C)CC)=O)[C@@H](C)CC)=O)C(C)(C)C
Computed Properties
- Exact Mass: 344.23126
- Monoisotopic Mass: 344.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 10
- Complexity: 445
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 105Ų
Experimental Properties
- PSA: 104.73
L-Isoleucine, N-[N-[(1,1-dimethylethoxy)carbonyl]-L-isoleucyl]- Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
69541-98-6 (L-Isoleucine, N-[N-[(1,1-dimethylethoxy)carbonyl]-L-isoleucyl]-) Related Products
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